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Compound of Interest

Compound Name: 2-Hydroxy-5-phenylpentanoic acid

CAS No.: 104216-93-5

Cat. No.: B2476130

Get Quote

Introduction & Retrosynthetic Analysis
2-Hydroxy-5-phenylpentanoic acid (CAS: 104216-93-5) is an

-hydroxy carboxylic acid featuring a phenyl ring tethered by a three-carbon spacer.[1][2][3] Its
structural motif mimics the transition state of peptide bond hydrolysis, making it a valuable
"warhead" or scaffold in drug design, particularly for zinc-metalloprotease inhibitors.

Retrosynthetic Strategy
The synthesis is approached through two primary disconnections:

Path A (C1-C2 Bond Formation): Homologation of 4-phenylbutanal via cyanohydrin

synthesis.[1][2] This method builds the carboxylic acid functionality directly.[2]

Path B (Reductive Transformation): Functional group interconversion of 2-oxo-5-

phenylpentanoic acid.[1][2] This route is preferred when the keto-acid precursor is available

or when asymmetric reduction (enzymatic or catalytic) is required to set the C2 stereocenter.

[2]
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Figure 1: Retrosynthetic analysis showing the two primary access routes to the target scaffold.

Method A: Cyanohydrin Synthesis (Robust
Chemical Route)
This protocol utilizes the classic cyanohydrin synthesis followed by acid hydrolysis.[2] It is

favored for its cost-effectiveness and the ready availability of 4-phenylbutanal.[1][2]

Reagents & Equipment[2][4][5][6]
Starting Material: 4-Phenylbutanal (Commercial grade).[1][2]

Reagents: Sodium Cyanide (NaCN) or Trimethylsilyl cyanide (TMSCN), Sodium Bisulfite

(NaHSO

), Hydrochloric Acid (HCl, conc.), Diethyl Ether (Et

O).[2]

Safety Critical: All steps involving cyanide must be performed in a well-ventilated fume hood

with a cyanide antidote kit available.[1][2]

Step-by-Step Protocol
Step 1: Formation of the Cyanohydrin

Preparation: In a round-bottom flask, dissolve 4-phenylbutanal (10.0 mmol) in a mixture of

water (10 mL) and diethyl ether (10 mL).
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Addition: Cool the mixture to 0°C. Add a saturated solution of Sodium Bisulfite (NaHSO

, 1.1 eq) dropwise with vigorous stirring. A white precipitate (bisulfite adduct) may form.[2]

Cyanide Treatment: Slowly add an aqueous solution of Sodium Cyanide (NaCN, 1.2 eq) to

the mixture at 0°C.

Mechanistic Insight: The cyanide ion displaces the sulfonate group or attacks the

regenerated aldehyde directly, shifting the equilibrium toward the stable cyanohydrin.

Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor

consumption of the aldehyde by TLC (Hexane:EtOAc 4:1).[2]

Workup: Separate the organic layer.[2] Wash the aqueous layer with ether (2 x 10 mL).[2]

Combine organics, wash with brine, dry over MgSO

, and concentrate in vacuo to yield the crude cyanohydrin (2-hydroxy-5-phenylpentanenitrile).

Step 2: Hydrolysis to the Acid
Hydrolysis: Dissolve the crude cyanohydrin in concentrated HCl (6 M, 10 mL).

Reflux: Heat the mixture to reflux (approx. 100°C) for 4–6 hours.

Note: The nitrile first hydrolyzes to the amide and subsequently to the carboxylic acid.[2]

Vigorous heating ensures complete conversion.[2]

Isolation: Cool the reaction to room temperature. The product may precipitate as a solid or

oil.[2] Extract with Ethyl Acetate (3 x 15 mL).

Purification: Extract the organic layer with saturated NaHCO

(3 x 10 mL) to move the acid into the aqueous phase (leaving non-acidic impurities in the
organic layer).

Precipitation: Acidify the combined aqueous extracts carefully with conc. HCl to pH 1.[2] The

2-hydroxy-5-phenylpentanoic acid will precipitate or separate as an oil.[1][2] Extract back

into Et
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O, dry, and concentrate.

Crystallization: Recrystallize from Et

O/Hexane if necessary.

Method B: Reduction of 2-Oxo-5-phenylpentanoic
Acid (Enantioselective Route)
This method is ideal when stereochemical purity is required.[1][2] The starting material, 2-oxo-

5-phenylpentanoic acid, can be reduced using hydride reagents (racemic) or enzymes

(enantioselective).[1][2]

Reagents & Equipment[2][4][5][6]
Starting Material: 2-Oxo-5-phenylpentanoic acid (prepared via Grignard reaction of

phenethylmagnesium bromide with diethyl oxalate, followed by hydrolysis).[1][2]

Reducing Agent: Sodium Borohydride (NaBH

) for racemic; L-Lactate Dehydrogenase (LDH) or Hydroxyisocaproate Dehydrogenase
(HycDH) for chiral.[1][2]

Protocol: Sodium Borohydride Reduction (Racemic)[2]
Dissolution: Dissolve 2-oxo-5-phenylpentanoic acid (5.0 mmol) in 1 M NaOH (10 mL) to form

the sodium salt.

Reduction: Cool to 0°C. Add NaBH

(2.5 mmol, 0.5 eq) portion-wise over 10 minutes.

Why: Using the salt prevents the evolution of diborane gas and ensures solubility.[2]

Stirring: Stir at 0°C for 1 hour, then allow to warm to room temperature for 1 hour.

Quench: Carefully acidify with 2 M HCl to pH 1.

Extraction: Extract with Ethyl Acetate (3 x 15 mL). Dry over Na
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SO

and concentrate.

Yield: Expect quantitative conversion to the racemic hydroxy acid.

Protocol: Enzymatic Reduction (Enantioselective)
For the synthesis of the (S)-enantiomer:

Buffer Prep: Prepare 50 mL of Phosphate Buffer (100 mM, pH 7.4) containing NADH (0.2

mM) and Ammonium Formate (100 mM).[2]

Enzyme Mix: Add L-Lactate Dehydrogenase (LDH, 100 units) and Formate Dehydrogenase

(FDH, 50 units) for cofactor regeneration.

Substrate: Add 2-oxo-5-phenylpentanoic acid (1.0 mmol).

Incubation: Shake at 30°C for 24 hours.

Workup: Acidify to pH 2, extract with EtOAc, and concentrate. This yields the (S)-2-hydroxy

acid with high enantiomeric excess (>98% ee).[1][2]
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Figure 2: Workflow for the enzymatic reduction of the alpha-keto acid precursor.

Analytical Characterization & QC
Upon isolation, the product should be characterized to ensure identity and purity.
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Parameter Expected Data Notes

Physical State White solid
May appear as viscous oil if

impure.[1][2]

Melting Point 57–60 °C
Refers to parent acid; hydroxy

derivative similar.[2]

H NMR

7.31–7.10 (m, 5H, Ar-H)

4.19 (dd, 1H,

-CH)

2.75–2.59 (m, 2H, Ph-CH

)

1.85–1.65 (m, 4H, Chain)

Solvent: CD

OD or CDCl

.

-proton shift is diagnostic.[2]

MS (ESI)
[M-H]

= 193.2

Negative mode ionization

preferred for carboxylic acids.

[1][2]

Quality Control Check:

TLC: SiO

plates, 5% MeOH in DCM with 1% Acetic Acid. Stain with Bromocresol Green (acids turn
yellow) or KMnO

.[2]

HPLC: C18 Column, Water/Acetonitrile gradient (0.1% TFA). Detect at 210 nm and 254 nm.

[2]

Troubleshooting & Optimization
Low Yield in Hydrolysis (Method A): If the amide intermediate persists (visible on TLC),

increase the concentration of HCl to 12 M or extend reflux time. Alternatively, use basic

hydrolysis (NaOH/H
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O

) followed by acidification.[2]

Racemization: In Method B, ensure the pH during workup does not exceed 10 for extended

periods, although

-hydroxy acids are generally configurationally stable compared to amino acids.[2]

Purification: If the product is an oil, convert it to the dicyclohexylamine (DCHA) salt.[2] The

salt is often crystalline and can be recrystallized to high purity, then re-acidified to yield the

pure free acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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